C18 Ceramide (d18:1/18:0) synthesis is catalyzed by ceramide synthase (CERS) 1 and 5. It is a component of cellular membrane and has low gel forming ability compared to unsaturated ceramide.
Cer(D18:1/18:0), also known as C18 cer or ceramide, belongs to the class of organic compounds known as long-chain ceramides. These are ceramides bearing a long chain fatty acid. Thus, cer(D18:1/18:0) is considered to be a ceramide lipid molecule. Cer(D18:1/18:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Cer(D18:1/18:0) has been found throughout most human tissues, and has also been detected in multiple biofluids, such as feces and blood. Cer(D18:1/18:0) can be found anywhere throughout the human cell, such as in intracellular membrane, mitochondria, endosome, and myelin sheath. Cer(D18:1/18:0) exists in all eukaryotes, ranging from yeast to humans. In humans, cer(D18:1/18:0) is involved in the metachromatic leukodystrophy (MLD) pathway, the globoid cell leukodystrophy pathway, and the sphingolipid metabolism pathway. Cer(D18:1/18:0) is also involved in a few metabolic disorders, which include the krabbe disease pathway, the fabry disease pathway, and the gaucher disease pathway.
N-octadecanoylsphingosine is a N-acylsphingosine in which the ceramide N-acyl group is specified as octadecanoyl (stearoyl). It has a role as a mouse metabolite. It is a N-acylsphingosine and a N-stearoyl-sphingoid base. It derives from an octadecanoic acid.
N-Stearoylsphingosine
CAS No.: 2304-81-6
Cat. No.: VC20759894
Molecular Formula: C36H71NO3
Molecular Weight: 566 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 2304-81-6 |
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Molecular Formula | C36H71NO3 |
Molecular Weight | 566 g/mol |
IUPAC Name | N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]octadecanamide |
Standard InChI | InChI=1S/C36H71NO3/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-36(40)37-34(33-38)35(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h29,31,34-35,38-39H,3-28,30,32-33H2,1-2H3,(H,37,40)/b31-29+/t34-,35+/m0/s1 |
Standard InChI Key | VODZWWMEJITOND-NXCSZAMKSA-N |
Isomeric SMILES | CCCCCCCCCCCCCCCCCC(=O)N[C@@H](CO)[C@@H](/C=C/CCCCCCCCCCCCC)O |
SMILES | CCCCCCCCCCCCCCCCCC(=O)NC(CO)C(C=CCCCCCCCCCCCCC)O |
Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)NC(CO)C(C=CCCCCCCCCCCCCC)O |
Appearance | Unit:10 mgSolvent:nonePurity:98+%Physical solid |
N-Stearoylsphingosine, also known as Cer(d18:1/18:0), is a significant member of the ceramide family, which are bioactive sphingolipids. These compounds play crucial roles in cellular signaling, membrane structure, and the regulation of various physiological processes. N-Stearoylsphingosine is characterized by its long-chain fatty acid composition and is particularly noted for its involvement in skin health and disease.
Chemical Composition
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Chemical Formula: C36H71NO3
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CAS Number: 2304-81-6
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IUPAC Name: N-[(4E)-1,3-dihydroxyoctadec-4-en-2-yl]octadecanamide
Metabolism
N-Stearoylsphingosine is derived from sphingomyelin through hydrolysis by sphingomyelinase, an enzyme found in various tissues, including the skin. It can also be synthesized de novo from serine and palmitate, highlighting its importance in lipid metabolism.
Functions in Cellular Processes
Ceramides, including N-Stearoylsphingosine, are known to serve as signaling molecules that regulate apoptosis (programmed cell death), cell proliferation, and differentiation. They are critical for maintaining cellular homeostasis and have been implicated in various diseases, including cancer and metabolic disorders.
Association with Diseases
Recent studies have shown that alterations in sphingolipid metabolism, including levels of N-Stearoylsphingosine, may be associated with conditions such as asthma and cardiovascular diseases. For instance:
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Asthma: Lower levels of sphingolipids have been linked to increased asthma risk in children, suggesting a protective role for these lipids in respiratory health .
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Cardiovascular Health: Elevated plasma concentrations of ceramides are independently associated with adverse cardiovascular events .
Therapeutic Potential
Given its roles in cellular signaling and disease pathology, N-Stearoylsphingosine presents potential therapeutic targets for treating conditions related to sphingolipid dysregulation.
Research Findings
Recent research has focused on the dynamics of ceramide levels in various contexts:
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A study assessing ceramide levels in acute ischemic stroke (AIS) indicated that specific ceramides could serve as prognostic biomarkers for patient outcomes .
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Another investigation into the interplay between vitamin D and sphingolipids highlighted the significance of these lipids in cardiometabolic health .
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